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Compound of Interest

Compound Name: Einecs 265-486-0

Cat. No.: B13779989 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction

This technical guide provides a comprehensive overview of the physical and chemical

properties of the substance identified by Einecs number 265-486-0, which is chemically known

as hexadecadienyl dihydrogen phosphate. Due to the limited availability of direct experimental

data for this specific compound, this guide also includes information on a closely related and

structurally similar molecule, hexadecyl dihydrogen phosphate, to provide comparative insights.

This document is intended to serve as a valuable resource for researchers, scientists, and

professionals involved in drug development and other scientific endeavors.

Chemical Identity
The substance corresponding to Einecs 265-486-0 is hexadecadienyl dihydrogen phosphate.
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Identifier Value

Einecs Number 265-486-0

Chemical Name hexadecadienyl dihydrogen phosphate

CAS Number 65122-28-3

Molecular Formula C16H31O4P[1]

Molecular Weight 318.388701 g/mol [1]

Physical and Chemical Properties
Quantitative data for hexadecadienyl dihydrogen phosphate is scarce in publicly available

literature. The following tables summarize the available data for the target compound and its

saturated analogue, hexadecyl dihydrogen phosphate, for comparative purposes.

Table 1: Physical Properties of Hexadecadienyl Dihydrogen Phosphate and Related

Compounds

Property
Hexadecadienyl
Dihydrogen Phosphate

Hexadecyl Dihydrogen
Phosphate (for
comparison)

Melting Point Data not available 71 °C[2]

Boiling Point Data not available 439.8 ± 28.0 °C at 760 Torr[2]

Density Data not available 1.013 ± 0.06 g/cm³[2]

Refractive Index Data not available 1.464[2]

Solubility
Insoluble in water.[3] Soluble in

various organic solvents.[3]

Limited solubility at room

temperature.[1] Conversion to

its salt form, such as

potassium cetyl phosphate,

improves water solubility.[1]

Table 2: Chemical and Computational Properties
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Property
Hexadecadienyl
Dihydrogen Phosphate

Hexadecyl Dihydrogen
Phosphate (for
comparison)

PSA (Polar Surface Area) 76.57000 66.76 Å²

LogP 5.47660 6.02

Acidic pKa Data not available 1.81

Experimental Protocols
Detailed experimental protocols specifically for hexadecadienyl dihydrogen phosphate are not

readily available. However, general methodologies for the synthesis and analysis of long-chain

alkyl phosphates can be adapted.

Synthesis of Long-Chain Alkyl Phosphates
A common method for the synthesis of long-chain alkyl dihydrogen phosphates, such as

hexadecyl dihydrogen phosphate, involves the phosphorylation of the corresponding long-chain

alcohol.[1] This process can be adapted for the synthesis of hexadecadienyl dihydrogen

phosphate from hexadecadienol.

Workflow for the Synthesis of a Long-Chain Alkyl Dihydrogen Phosphate
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A generalized workflow for the synthesis of long-chain alkyl dihydrogen phosphates.

Methodology:

Reaction Setup: The long-chain alcohol (hexadecadienol) is dissolved in an anhydrous

solvent, such as pyridine, under an inert atmosphere (e.g., nitrogen or argon).[1]

Phosphorylation: A phosphorylating agent, such as phosphorus oxychloride (POCl₃), is

added dropwise to the solution, typically at a reduced temperature to control the reaction

rate.[1]

Reaction Monitoring: The progress of the reaction can be monitored by techniques like Thin

Layer Chromatography (TLC).

Workup: Once the reaction is complete, it is quenched by the slow addition of water. The

product is then extracted into an organic solvent.

Purification: The crude product is purified using methods such as column chromatography on

silica gel to yield the pure long-chain alkyl dihydrogen phosphate.[1]

Analytical Characterization
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The characterization of long-chain alkyl phosphates typically involves a combination of

spectroscopic techniques.

Workflow for Analytical Characterization

Analytical Workflow
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A standard workflow for the analytical characterization of alkyl phosphates.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: Provides information about the protons in the alkyl chain.

¹³C NMR: Characterizes the carbon atoms in the molecule.

³¹P NMR: This is a key technique for phosphorus-containing compounds, yielding sharp

signals with a wide chemical shift range, which is characteristic of the phosphate group.[4]

Mass Spectrometry (MS): Used to determine the molecular weight of the compound and to

study its fragmentation patterns. Electrospray ionization (ESI) is a suitable technique for

analyzing polyphosphates.
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Fourier-Transform Infrared (FTIR) Spectroscopy: Helps in identifying the functional groups

present in the molecule, such as the P=O, P-O, and O-H bonds of the phosphate group, and

the C-H bonds of the alkyl chain.

Biological and Chemical Activity
General Role of Phosphates in Signaling
Inorganic phosphate (Pi) is a crucial molecule in numerous biological processes and signaling

pathways.[5] Cellular and whole-organism responses to changes in Pi concentrations involve

adjustments in Pi uptake and alterations in various biochemical processes.[5] While specific

signaling pathways involving hexadecadienyl dihydrogen phosphate have not been

documented, the phosphate moiety is a key functional group in many biological signaling

molecules.
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A generalized representation of a phosphate-sensing signaling pathway.

Potential Applications and Biological Effects of Long-
Chain Alkyl Phosphates
Long-chain alkyl phosphates, due to their amphiphilic nature (possessing both a hydrophilic

phosphate head and a hydrophobic alkyl tail), exhibit surface-active properties.[1] This makes

them useful as emulsifiers and surfactants.[2]

Their interaction with biological membranes is an area of interest. The long alkyl chain can

integrate into lipid bilayers, potentially altering membrane fluidity and permeability. This

property is relevant for applications in drug delivery systems, where such molecules could

facilitate the transport of therapeutic agents across cellular barriers.

Some alkyl phosphates have been investigated for their antimicrobial properties, showing

bactericidal and fungicidal effects.[3]

Conclusion
Hexadecadienyl dihydrogen phosphate (Einecs 265-486-0) is a long-chain unsaturated alkyl

phosphate. While specific experimental data for this compound is limited, its properties and

potential applications can be inferred from the behavior of similar long-chain alkyl phosphates.

Its amphiphilic nature suggests potential uses as a surfactant and in formulations designed to

interact with biological membranes. Further research is required to fully elucidate the specific

physical, chemical, and biological properties of hexadecadienyl dihydrogen phosphate and to

explore its potential in various scientific and industrial applications. This guide provides a

foundational understanding to support such future investigations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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